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Compound of Interest

Compound Name: Chromium boride (Cr2B)

Cat. No.: B077157

A Comparative Guide to the Mechanical Properties of Chromium Boride Phases: Cr2B, CrB,
and CrB:2

For researchers and materials scientists, the selection of appropriate hard materials is critical
for applications ranging from cutting tools to wear-resistant coatings. Among the transition
metal borides, chromium borides stand out for their excellent hardness, high melting points,
and chemical inertness. This guide provides a detailed comparison of the mechanical
properties of three key chromium boride phases—CrzB, CrB, and CrB—supported by
experimental data and detailed methodologies.

Data Presentation: Mechanical Properties

The mechanical properties of Cr2B, CrB, and CrBz are summarized in the table below. It is
important to note that these values can vary depending on the synthesis method, sample purity,
grain size, and testing methodology.
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Property Cr2B CrB CrB:z

Vickers Hardness
19.6 - 27 GPa[1][2] ~19.6 GPa[2?] 12.3 - 16 GPa[3][4]

(HV)

_ 373 - 473 GPa (for ~269 GPa (Bulk

Elastic Modulus (E) 421.7 GPa[3]
(Fe,Cn)2B)[1] Modulus)[2]

Fracture Toughness
3.26 - 3.6 MPa-m%/?q[1]  ~3.8 MPa-m%/3[5] ~3.62 MPa-m1/2[3]

(K_IC)

Experimental Protocols

The determination of the mechanical properties of hard ceramic materials like chromium
borides requires precise experimental techniques. The most common methods employed are
detailed below.

Synthesis of Chromium Borides

Bulk polycrystalline samples of chromium borides are often synthesized using high-temperature
and high-pressure methods to achieve high density and purity. A typical synthesis protocol
involves:

e Powder Preparation: Starting with high-purity elemental powders of chromium and boron.

¢ Mixing and Pressing: The powders are mixed in the desired stoichiometric ratio, cold-
pressed into pellets.

¢ Sintering: The pellets are then sintered under high pressure (e.g., 5.0 GPa) and high
temperature (e.g., 1900 K) for a specific duration (e.g., 15 minutes) in a controlled
environment, such as a tube furnace.[3]

o Sample Finishing: After cooling, the sintered samples are crushed into powders or polished
to a mirror finish for subsequent characterization.[3]

Hardness Measurement
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Vickers Hardness Test: This is a standard method for determining the hardness of materials.[6]

[7181°]

o Sample Preparation: The surface of the chromium boride sample is polished to a smooth,
mirror-like finish to ensure accurate indentation.

 Indentation: A diamond indenter in the shape of a right pyramid with a square base is
pressed into the material surface with a specific load (e.g., ranging from 0.49 to 9.8 N).[3]

» Measurement: After the load is removed, the two diagonals of the resulting indentation are
measured using a microscope.

o Calculation: The Vickers hardness (HV) is calculated from the applied load and the average
diagonal length.

Nanoindentation: This technique is used to measure hardness and elastic modulus on a
smaller scale, which is particularly useful for thin films or individual grains.[10][11][12][13][14]

o Sample Preparation: A highly polished surface is required.

e Indentation: A very sharp indenter (e.g., Berkovich or cube corner) is pressed into the
material at very low loads. The load and displacement are continuously monitored during the
indentation process.

» Data Analysis: The hardness and elastic modulus are calculated from the resulting load-
displacement curve.

Fracture Toughness Measurement

Fracture toughness (K_IC) quantifies a material's resistance to crack propagation.[1][4][5][15]
[16] For brittle materials like chromium borides, the indentation fracture (IF) method is
commonly used.

 Indentation: A Vickers indenter is used to create an indentation on the polished surface of the
sample.

o Crack Measurement: The lengths of the radial cracks that emanate from the corners of the
Vickers indentation are measured.
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o Calculation: The fracture toughness is then calculated using an empirical formula that relates
the indentation load, the crack lengths, the hardness, and the elastic modulus of the
material.

Visualizations

The following diagrams illustrate the experimental workflow for determining mechanical
properties and the logical relationship between synthesis, structure, and the resulting
properties of chromium borides.
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Caption: Experimental workflow for determining the mechanical properties of chromium
borides.
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Caption: Relationship between synthesis, structure, and mechanical properties of chromium
borides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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